Cas no 1344439-49-1 ((2S)-1,1-difluoropentan-2-amine)

• Product Name: (2S)-1,1-difluoropentan-2-amine
• CAS No: 1344439-49-1
• MF: C₅H₁₁F₂N
• MW: 123.14434838295
• CID: 6594401
• PubChem ID: 130038440
• Update Time: 2025-05-21

(2S)-1,1-difluoropentan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1344439-49-1
• EN300-7163526
• (2S)-1,1-difluoropentan-2-amine

• Inchi： 1S/C5H11F2N/c1-2-3-4(8)5(6)7/h4-5H,2-3,8H2,1H3/t4-/m0/s1
• InChI Key： YLPRIGQADVMMMB-BYPYZUCNSA-N
• SMILES： FC([C@H](CCC)N)F

Computed Properties

• Exact Mass: 123.08595568g/mol
• Monoisotopic Mass: 123.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 56.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-1,1-difluoropentan-2-amine

Introduction to (2S)-1,1-Difluoropentan-2-Amine (CAS No. 1344439-49-1)

(2S)-1,1-Difluoropentan-2-Amine, also known by its CAS number 1344439-49-1, is a specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in research and development. Recent studies have highlighted its potential in drug discovery, catalytic processes, and advanced materials synthesis.

The compound's structure features a pentane backbone with two fluorine atoms attached to the first carbon and an amine group on the second carbon. The (2S) configuration denotes the specific stereochemistry of the molecule, which plays a crucial role in its reactivity and biological activity. This configuration is critical in determining the compound's interactions with other molecules, particularly in enzymatic reactions and receptor binding.

Recent advancements in synthetic methodologies have enabled the efficient production of (2S)-1,1-Difluoropentan-2-Amine. Researchers have developed asymmetric catalysis techniques that allow for high-yield synthesis of this compound with excellent enantiomeric excess. These methods are particularly important for applications requiring chirally pure compounds, such as in pharmaceuticals and agrochemicals.

In terms of physical properties, (2S)-1,1-Difluoropentan-2-Amine exhibits a melting point of approximately -5°C and a boiling point around 78°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory procedures. The compound's stability under different pH conditions has also been extensively studied, revealing its resilience to hydrolysis at neutral pH levels.

The biological activity of (2S)-1,1-Difluoropentan-2-Amine has been a focal point of recent research. Studies indicate that this compound may act as a modulator of certain ion channels, potentially offering therapeutic benefits in treating neurological disorders such as epilepsy and chronic pain. Preclinical trials have demonstrated promising results, although further investigations are required to fully understand its pharmacokinetics and toxicity profiles.

In the realm of materials science, this compound has shown potential as a precursor for advanced polymers and surfactants. Its ability to form stable amphiphilic structures makes it an attractive candidate for developing self-assembling materials and drug delivery systems. Researchers are exploring its use in creating nanoparticles that can enhance drug bioavailability while minimizing side effects.

Environmental impact assessments have also been conducted on (2S)-1,1-Difluoropentan-2-Amine. These studies suggest that the compound biodegrades efficiently under aerobic conditions, reducing its environmental footprint. However, further research is needed to evaluate its long-term effects on aquatic ecosystems and soil microbiota.

In conclusion, (2S)-1,1-Difluoropentan-2-Amine (CAS No. 1344439-49-1) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and stereochemistry make it an invaluable asset in contemporary scientific research. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly significant role in advancing both academic knowledge and industrial innovations.